N-methyl-1-(2,4,6-trimethyl-3-cyclohexen-1-yl)methanamine

• IUPAC Name: N-methyl-1-(2,4,6-trimethylcyclohex-3-en-1-yl)methanamine
• InChI: InChI=1S/C11H21N/c1-8-5-9(2)11(7-12-4)10(3)6-8/h5,9-12H,6-7H2,1-4H3
• InChI Key: PWAQHLVFMIZZFN-UHFFFAOYSA-N
• Canonical SMILES: CC1CC(=CC(C1CNC)C)C
• Molecular Formula: C11H21N
• Molecular Weight: 167.29 g/mol

Description

N-methyl-1-(2,4,6-trimethyl-3-cyclohexen-1-yl)methanamine is a chemical compound that belongs to the class of cyclohexenamines. It is commonly known as Methanamine, N-methyl-1-(2,4,6-trimethyl-3-cyclohexen-1-yl)-. This compound has been studied for its potential applications in scientific research due to its unique chemical properties.

Mechanism of Action

The mechanism of action of N-methyl-1-(2,4,6-trimethyl-3-cyclohexen-1-yl)methanamine is not fully understood. However, it is believed to work by inhibiting the activity of certain enzymes and proteins that are involved in the growth and proliferation of cancer cells.
Biochemical and Physiological Effects:
This compound has been shown to have a number of biochemical and physiological effects. It has been found to induce apoptosis (programmed cell death) in cancer cells, inhibit the growth of fungi, and reduce inflammation.

Advantages and Limitations for Lab Experiments

The advantages of using N-methyl-1-(2,4,6-trimethyl-3-cyclohexen-1-yl)methanamine in lab experiments include its unique chemical properties and its potential applications in scientific research. However, its limitations include the need for specialized equipment and expertise to synthesize and handle the compound safely.

Future Directions

There are several future directions for research on N-methyl-1-(2,4,6-trimethyl-3-cyclohexen-1-yl)methanamine. These include further studies on its mechanism of action, the development of new synthesis methods, and the exploration of its potential applications in the treatment of cancer, fungal infections, and inflammation.
In conclusion, this compound is a chemical compound that has potential applications in scientific research. Its unique chemical properties and biological activities make it a promising candidate for further studies on its potential applications in the treatment of cancer, fungal infections, and inflammation.

Synthesis Methods

The synthesis of N-methyl-1-(2,4,6-trimethyl-3-cyclohexen-1-yl)methanamine can be achieved through a multi-step process. The first step involves the reaction of 2,4,6-trimethyl-3-cyclohexen-1-ol with methanesulfonyl chloride to produce the corresponding mesylate. The mesylate is then reacted with N-methylamine to yield the final product.

Scientific Research Applications

N-methyl-1-(2,4,6-trimethyl-3-cyclohexen-1-yl)methanamine has been studied for its potential applications in scientific research. It has been found to have a wide range of biological activities, including antitumor, anti-inflammatory, and antifungal properties.